3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide

• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol
• IUPAC Name: 3-(4-methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C13H16N2O2S/c1-10-6-8-15(9-7-10)13-11-4-2-3-5-12(11)18(16,17)14-13/h2-5,10H,6-9H2,1H3
• InChI Key: LPMAZSLODALJBR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NS(=O)(=O)C3=CC=CC=C32

Description

3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide is a heterocyclic compound that features a benzothiazole ring fused with a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide typically involves the coupling of substituted 2-amino benzothiazoles with piperidine derivatives. One common method includes the reaction of 2-amino benzothiazole with 1-(2-chloroethyl)piperidine hydrochloride under basic conditions to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the synthesis generally follows similar routes as laboratory methods, with optimizations for scale, yield, and purity.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the benzothiazole ring or the piperidine moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzothiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various substituents on the benzothiazole ring.

Scientific Research Applications

3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide involves its interaction with molecular targets such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides
• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides

Uniqueness

3-(4-Methylpiperidin-1-yl)-1,2-benzothiazole 1,1-dioxide is unique due to its specific structural features, which confer distinct chemical and biological properties.